Methyl(3-(6-methyl(3-pyridyloxy))propyl)amine

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: N-methyl-3-(6-methylpyridin-3-yl)oxypropan-1-amine
• InChI: InChI=1S/C10H16N2O/c1-9-4-5-10(8-12-9)13-7-3-6-11-2/h4-5,8,11H,3,6-7H2,1-2H3
• InChI Key: KUBSRYGDWYIBRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)OCCCNC

Description

Methyl(3-(6-methyl(3-pyridyloxy))propyl)amine is a useful research compound. Its molecular formula is C10H16N2O and its molecular weight is 180.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 3-chloro-1-(6-methyl(3-pyridyloxy))propane (2.78 g, 18.3 mmol) was dissolved in methanol (25 mL) and added to a 40 wt % aqueous solution of methylamine (50 mL) in a heavy-walled glass pressure-tube apparatus. The tube was sealed and the mixture was stirred and heated at 100° C. (oil bath temperature) for 4 h. After cooling, the mixture was concentrated by rotary evaporation. Saturated NaCl solution (25 mL) was added to the residue. The pH was adjusted to 1 with 10% HCl solution and impurities were extracted with chloroform (4×25 mL). The pH of the aqueous phase was raised to 7 with 10% NaOH solution and other impurities were extracted with ether (4×30 mL). The aqueous layer was basified to pH 11 with 10% NaOH solution and extracted with ether (4×50 mL). The combined ether extracts were dried (Na2SO4), filtered, and concentrated by rotary evaporation to a residue that was dried briefly under high vacuum to give 1.224 g (45.3%) of an oil.